N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H12N2O5/c21-17(13-8-11-4-1-2-5-14(11)24-18(13)22)19-10-12-9-16(25-20-12)15-6-3-7-23-15/h1-9H,10H2,(H,19,21)
• InChI Key: NPWIWMPHXJMAED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C18H12N2O5
• Molecular Weight: 336.3 g/mol

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide, also known as FIPI, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications.

Scientific Research Applications

Chemical Structure and Interactions

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a compound characterized by the presence of a carboxamide group linked to a furan ring, among other structural features. Research indicates extensive hydrogen-bonding interactions involving this molecule, with dimethylformamide (DMF) solvent molecules showing strong N—H⋯O and weak C—H⋯O interactions with the compound’s heterocyclic groups. This showcases the compound's potential for forming stable complexes in various solvent environments, underlining its significance in chemical studies and potential applications in material sciences or pharmaceuticals (Zhao & Zhou, 2009).

Heterocyclic Compounds and Drug Development

The compound belongs to a class of heterocyclic compounds, which are crucial in the development of new drugs due to their varied biological activities. The presence of furan and isoxazole rings, for example, is noted for contributing to antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. This highlights the compound's potential utility in the design and synthesis of novel therapeutic agents, supporting ongoing research in medicinal chemistry to explore its full spectrum of biological activities and therapeutic applications (Siwach & Verma, 2020).

Energetic Materials Research

In the field of materials science, specifically in the development of insensitive energetic materials, compounds with similar structures have been synthesized and characterized. These materials exhibit moderate thermal stabilities and are insensitive towards impact and friction, suggesting potential applications in safe explosive formulations. The structural attributes of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide could be leveraged in designing new insensitive energetic materials with improved safety and performance profiles (Yu et al., 2017).

Potential in Antiprotozoal Therapy

The structural framework of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-oxo-2H-chromene-3-carboxamide shares similarities with compounds that have shown promising antiprotozoal activities. For example, derivatives incorporating furan and imidazo[1,2-a]pyridine moieties have demonstrated significant efficacy against protozoal pathogens, underlining the potential of exploring this compound for antiprotozoal drug development. Such research could lead to the discovery of new treatments for diseases caused by protozoan parasites, contributing to global health initiatives (Ismail et al., 2004).